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Compound Focus: Allyloxy propanol

CAS No.: 6180-67-2

Cat. No.: S3715536

Chemical Data & Analytical Methods

The table below summarizes key information on several allyloxy propanol derivatives and a common

analytical technique.

Compound Name CAS Number Key Properties Relevant Analytical Methods

| 3-Allyloxy-1,2-propanediol (Glycerol allyl ether) [1] | 123-34-2 | Boiling Point: 142 °C / 28 mmHg [1]
Density: 1.068 g/mL at 25 °C [1] Flash Point: 98 °C [1] | Information not specific, but general separation
techniques may apply. | | 1-Allyloxy-3-chloro-2-propanol [2] | Information missing | Information missing |
HPLC Analysis: Column: Newcrom R1 (C18-based). Mobile Phase: Acetonitrile/Water/Phosphoric Acid.
Note: Replace phosphoric acid with formic acid for MS-compatibility. [2] | | 1,3-Bis(allyloxy)-2-propanol
[3] | Information missing | Physical State: Solid [3] | Information missing | | 2-Prepanel (Isopropanol) [4] |
Information missing | Information missing | GC-FID Analysis: Column: DB-FFAP capillary. Typical Flow
Rate: 4.9 mL/min. Linear Range: 2.8 - 110.7 pg/mL. LOD: 1.1 pg/mL, LOQ: 2.8 pg/mL. [4] |

Detailed Experimental Protocols

Here are detailed methodologies for the analytical techniques mentioned, which are crucial for verifying

purity.
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HPLC Analysis for 1-Allyloxy-3-chloro-2-propanol [2]

This method is suitable for both analysis and scalable, preparative separation to isolate impurities.

e Column: Newcrom R1 HPLC column (a reverse-phase column with low silanol activity).

e Mobile Phase: Use a mixture of acetonitrile (MeCN), water, and phosphoric acid.

¢ Mass Spectrometry (MS) Compatibility: For MS-compatible applications, replace phosphoric acid
with formic acid.

e UPLC Option: For faster analysis, smaller 3 um particle size columns are available.

Validated GC-FID Method for Alcohol Residue Determination [4]

This validated method is designed for detecting solvent residues like 2-propanol on manufacturing

equipment surfaces, which is a critical part of cleaning validation.

¢ Instrumentation: Gas Chromatograph with a Flame lonization Detector (GC-FID).

e Column: DB-FFAP capillary column.

e Carrier Gas Flow Rate: 4.9 mL/min.

e Calibration: The method is linear in the concentration range of 2.8 pg/mL to 110.7 pg/mL.

e Sensitivity: The Limit of Detection (LOD) is 1.1 pg/mL and the Limit of Quantitation (LOQ) is 2.8

pg/mL.

Suggested Troubleshooting & FAQ Framework

Since direct purification guides are limited, here is a logical workflow and some potential FAQs based on

general lab practice and the analytical methods found.
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Click to download full resolution via product page
Frequently Asked Questions (FAQs)

¢ Q1: What is a suitable method to purify 3-Allyloxy-1,2-propanediol?

o A: Based on its properties as a liquid with a known boiling point (142 °C at 28 mmHg) [1],
distillation under reduced pressure is the most appropriate initial purification method. For

higher purity, especially to remove closely related organic impurities, flash column
chromatography could be employed.
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¢ Q2: How can I monitor the progress and success of my purification?

o A: The HPLC method described for a related compound [2] can be adapted. By analyzing
samples before and after purification, you can track the reduction of impurity peaks. For
residual solvent contamination, the validated GC-FID method [4] is highly effective.

¢ Q3: My purification yield is low. What could be the issue?

o A: For distillation, ensure the bath temperature is controlled to prevent decomposition. For
recrystallization, experiment with different solvent pairs and slow cooling rates to improve
crystal formation and yield.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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